Cas no 25493-17-8 (1-Butan-d9-ol)

1-Butan-d9-ol Properties

Names and Identifiers

• 1-Butan-1,1,2,2,3,3,4,4,4-d9-ol(9CI)
• 1-Butan-d9-ol
• < 1,1,2,2,3,3,4,4,4-D9> Butanol
• 1,1,2,2,3,3,4,4,4-nonadeuterio-butan-1-ol
• 1,1,2,2,3,3,4,4,4-nonadeuteriobutanol
• Butyl-d9 alcohol
• D9-1-butanol
• Perdeuterio-butan-1-ol
• d9-butanol
• J-016019
• A935339
• D98241
• n-Butyl-d9 Alcohol
• (?H?)butan-1-ol
• DTXSID20708652
• 1,1,2,2,3,3,4,4,4-nonadeuteriobutan-1-ol
• (~2~H_9_)Butan-1-ol
• DB-309570
• Butan-d9-1-ol
• 1-Butan-d9-ol, 98 atom % D
• N-BUTANOL (D9, 98%)
• 25493-17-8
• +Expand

• InChIKey： LRHPLDYGYMQRHN-YNSOAAEFSA-N
• Inchi： InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i1D3,2D2,3D2,4D2
• SMILES： [2H]C(C(C(C(O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 83.13
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 83.13
• Heavy Atom Count: 5
• Complexity: 13.1
• Isotope Atom Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 0.77880
• PSA: 20.23000
• Boiling Point: 116-118 °C(lit.)
• Melting Point: -90 °C(lit.)
• Vapor Pressure: No data available
• Flash Point: 35 °C
• Color/Form: No data avaiable
• Density: 0.907 g/mL at 25 °C